6-Ethyl-1-methyl-2,3-dihydroquinolin-4(1H)-one

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 6-ethyl-1-methyl-2,3-dihydroquinolin-4-one
• InChI: InChI=1S/C12H15NO/c1-3-9-4-5-11-10(8-9)12(14)6-7-13(11)2/h4-5,8H,3,6-7H2,1-2H3
• InChI Key: KMRWVYDELQVXBU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(CCC2=O)C

Description

6-Ethyl-1-methyl-2,3-dihydroquinolin-4(1H)-one is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-ethyl-2,3-dihydroquinolin-4(1H)-one (1.00 g) in THF (25 mL) was added triethylamine (0.64 g) followed by iodomethane (0.89 g). The mixture was refluxed at 70° C. overnight. The solvent was stripped under reduced pressure, and the residue was partitioned between aqueous sodium bicarbonate and dichloromethane. The organics were extracted three times, washed with brine, dried with sodium sulfate, filtered, and concentrated. Chromatography was used to purify the title compound using a 40% ethyl acetate in heptane solvent solution. 0.32 g of the title product were recovered. (30% yield). MS (ESI+) for C12H15NO m/z 190.10 (M+H)+.